Ammonium hexafluorogermanate
Content Navigation
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
Canonical SMILES
Ammonium hexafluorogermanate is an inorganic compound with the chemical formula . It is characterized by its white crystalline appearance and a molecular weight of approximately 222.71 g/mol. The compound comprises ammonium ions and hexafluorogermanate ions, making it a source of germanium in various applications, particularly in materials science and semiconductor technology .
Ammonium hexafluorogermanate can be synthesized through various methods:
- Direct Reaction: By reacting germanium dioxide with hydrofluoric acid in the presence of ammonia.
- Precipitation Method: Mixing solutions of ammonium fluoride and germanium tetrafluoride can yield ammonium hexafluorogermanate as a precipitate.
- Solid-State Reaction: Heating a mixture of ammonium fluoride and germanium fluoride under controlled conditions can also produce this compound .
Ammonium hexafluorogermanate has several notable applications:
- Semiconductor Manufacturing: It serves as a high-purity source of germanium for thin film deposition in semiconductor devices.
- Material Science: Used in the preparation of germanium-based compounds and materials for various electronic applications .
- Catalysis: It can act as a catalyst or catalyst precursor in certain
Interaction studies involving ammonium hexafluorogermanate primarily focus on its reactivity with other compounds. For instance, it interacts with metal fluorides to form mixed metal fluorides, which may have unique properties beneficial for catalysis or material synthesis. Additionally, its interactions with biological systems are an area of concern due to the potential toxicity of fluoride ions released during decomposition .
Ammonium hexafluorogermanate shares similarities with other metal fluorides and ammoniated compounds. Here are some comparable compounds:
| Compound | Chemical Formula | Key Characteristics |
|---|---|---|
| Ammonium hexafluorosilicate | Similar structure; used in similar applications. | |
| Ammonium hexafluorotitanate | Used for titanium-based materials and catalysts. | |
| Potassium hexafluorogermanate | Potassium salt variant; similar properties. |
Uniqueness: Ammonium hexafluorogermanate is unique due to its specific combination of ammonium and germanate ions, making it particularly useful in semiconductor applications where high-purity germanium is required. Its thermal stability and ability to release fluoride ions upon decomposition also set it apart from other compounds in its class .
Hydrogen Bond Acceptor Count
Hydrogen Bond Donor Count
Exact Mass
Monoisotopic Mass
Heavy Atom Count
Dates
Explore Compound Types
